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Introduction
Ubiquitin-Specific Protease 30 (USP30) is a deubiquitinating enzyme (DUB) anchored to the

outer mitochondrial and peroxisomal membranes.[1] It plays a critical role in several key

cellular processes, including mitophagy, pexophagy, apoptosis, and tumorigenesis, by

removing ubiquitin chains from substrate proteins.[1][2][3][4] Specifically, USP30 antagonizes

the PINK1/Parkin pathway of mitophagy, a critical quality control mechanism for clearing

damaged mitochondria.[5][6] Dysregulation of USP30 has been implicated in

neurodegenerative diseases, cancers, and other disorders, making it a compelling therapeutic

target.[1][6]

This document provides detailed application notes and protocols for the use of N-cyano

pyrrolidine-based chemical probes, such as IMP-2586 and IMP-2587, as potent and selective

inhibitors and activity-based probes for USP30.[3][4] These probes are invaluable tools for

studying the cellular functions of USP30 and for the development of novel therapeutics.

Data Presentation
The following tables summarize the quantitative data for representative N-cyano pyrrolidine-

based USP30 chemical probes.

Table 1: In Vitro Inhibitory Potency of USP30 Probes
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Compound Target Assay Type IC₅₀ (nM) Reference

IMP-2587 USP30
Fluorescence

Polarization
12.6 [2]

Parent Inhibitor 1 USP30
Fluorescence

Polarization
18.3 [2]

USP30Inh-1 rhUSP30
Ub-Rho110

Cleavage
15-30 [5]

USP30Inh-2 rhUSP30
Ub-Rho110

Cleavage
15-30 [5]

USP30Inh-3 rhUSP30
Ub-Rho110

Cleavage
15-30 [5]

Table 2: Cellular Target Engagement of USP30 Probes

Compound Cell Line Method
Effective
Concentrati
on

Incubation
Time

Reference

IMP-2586 Intact Cells

Activity-

Based

Protein

Profiling

(ABPP)

Nanomolar 10 min [2][7]

IMP-2587 Intact Cells

Activity-

Based

Protein

Profiling

(ABPP)

Nanomolar 10 min [2][7]

USP30Inh-1
SHSY5Y

Cells

In-cell Target

Engagement

(Ub-PA

probe)

Micromolar 24 h [5]
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Signaling Pathways and Experimental Workflows
USP30's Role in Mitophagy Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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